Cas no 2171842-91-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171842-91-2
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6292371
• PubChem ID: 165582292
• Update Time: 2025-05-26

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}-3,3-dimethylbutanoic acid
• EN300-1560946
• 2171842-91-2

• Inchi： 1S/C25H25N3O5S/c1-25(2,11-21(29)30)14-27-22(31)20-12-26-23(34-20)28-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,19H,11,13-14H2,1-2H3,(H,27,31)(H,29,30)(H,26,28,32)
• InChI Key： YUKPMWIRAJKVFT-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NCC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid: A Comprehensive Overview

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid, with CAS number 2171842-91-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a thiazole ring system and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups suggests potential applications in peptide synthesis, drug delivery systems, and as a building block for advanced materials.

The thiazole moiety in this compound is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. The Fmoc group, on the other hand, is a well-known protecting group in peptide chemistry. It is commonly used to protect amino groups during solid-phase peptide synthesis (SPPS), ensuring precise control over the synthesis process.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of bioactive peptides with enhanced stability and bioavailability. The incorporation of the Fmoc group allows for controlled deprotection during peptide assembly, which is crucial for maintaining the integrity of the final product. Additionally, the presence of the thiazole ring may confer unique electronic properties to the molecule, potentially enhancing its interaction with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis has been reported to improve reaction efficiency and yield. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The application of this compound extends beyond peptide synthesis. Its unique structure makes it a promising candidate for use in drug delivery systems. For example, researchers have investigated its potential as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and targeting efficiency. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in metallo-drug development.

From a materials science perspective, this compound has shown potential as a precursor for advanced polymers and coatings. The thiazole ring's inherent stability and reactivity make it suitable for polymerization reactions under various conditions. Recent advancements in polymer chemistry have demonstrated that incorporating such functional groups can lead to materials with tailored mechanical properties and environmental resistance.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3,3-dimethylbutanoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.